Cas no 1804910-93-7 (2-Bromo-3-fluoro-4-iodotoluene)

• Product Name: 2-Bromo-3-fluoro-4-iodotoluene
• CAS No: 1804910-93-7
• MF: C₇H₅BrFI
• MW: 314.921477079391
• CID: 5005673
• Update Time: 2023-08-25

2-Bromo-3-fluoro-4-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-4-iodotoluene

• Inchi： 1S/C7H5BrFI/c1-4-2-3-5(10)7(9)6(4)8/h2-3H,1H3
• InChI Key： YLUPFOUKTVOQTH-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C=1F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0